4-(4-ethylphenyl)-2-[2-nitro-5-(1-piperidinyl)phenyl]-1(2H)-phthalazinone

• IUPAC Name: 4-(4-ethylphenyl)-2-(2-nitro-5-piperidin-1-ylphenyl)phthalazin-1-one
• InChI: InChI=1S/C27H26N4O3/c1-2-19-10-12-20(13-11-19)26-22-8-4-5-9-23(22)27(32)30(28-26)25-18-21(14-15-24(25)31(33)34)29-16-6-3-7-17-29/h4-5,8-15,18H,2-3,6-7,16-17H2,1H3
• InChI Key: UFTVIYNLUNJHPZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)C4=C(C=CC(=C4)N5CCCCC5)[N+](=O)[O-]
• Molecular Formula: C27H26N4O3
• Molecular Weight: 454.5 g/mol

Description

4-(4-ethylphenyl)-2-[2-nitro-5-(1-piperidinyl)phenyl]-1(2H)-phthalazinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-(4-ethylphenyl)-2-[2-nitro-5-(1-piperidinyl)phenyl]-1(2H)-phthalazinone is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes and proteins, as well as to activate others, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-ethylphenyl)-2-[2-nitro-5-(1-piperidinyl)phenyl]-1(2H)-phthalazinone are diverse and depend on the specific application. In cancer treatment, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to inhibit angiogenesis and metastasis. In diabetes treatment, it has been investigated for its ability to regulate glucose metabolism and insulin sensitivity. In inflammation, it has been studied for its anti-inflammatory properties and its ability to modulate the immune response.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-ethylphenyl)-2-[2-nitro-5-(1-piperidinyl)phenyl]-1(2H)-phthalazinone in lab experiments include its high potency and selectivity, as well as its ability to modulate various signaling pathways in the body. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for the study of 4-(4-ethylphenyl)-2-[2-nitro-5-(1-piperidinyl)phenyl]-1(2H)-phthalazinone. These include further investigation of its mechanism of action, as well as its potential use as a drug delivery system, a diagnostic tool, and a therapeutic agent for various diseases. Other future directions could include the development of new synthetic methods for this compound, as well as the exploration of its potential applications in other fields, such as materials science and engineering.
In conclusion, 4-(4-ethylphenyl)-2-[2-nitro-5-(1-piperidinyl)phenyl]-1(2H)-phthalazinone is a promising chemical compound with many potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to explore its many potential applications.

Synthesis Methods

The synthesis of 4-(4-ethylphenyl)-2-[2-nitro-5-(1-piperidinyl)phenyl]-1(2H)-phthalazinone involves the reaction of 4-ethylbenzaldehyde, 2-nitro-5-(1-piperidinyl)aniline, and phthalic anhydride in the presence of a catalyst such as zinc chloride or sulfuric acid. The reaction proceeds through a series of steps, including condensation, cyclization, and nitration, to yield the final product.

Scientific Research Applications

4-(4-ethylphenyl)-2-[2-nitro-5-(1-piperidinyl)phenyl]-1(2H)-phthalazinone has been extensively studied for its potential applications in various fields, including medicine, pharmacology, and biochemistry. In medicine, this compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation. In pharmacology, it has been investigated for its potential use as a drug delivery system, as well as for its ability to modulate various signaling pathways in the body. In biochemistry, it has been studied for its interactions with proteins and enzymes, as well as for its potential use as a diagnostic tool.